5α-Dihydrodeoxycorticosterone
5α-Dihydrodeoxycorticosterone
5alpha-Dihydrodeoxycorticosterone, also known as 5alpha-pregnan-21-ol-3, 20-dione or hydroxydione, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. 5alpha-Dihydrodeoxycorticosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha-Dihydrodeoxycorticosterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-dihydrodeoxycorticosterone is primarily located in the membrane (predicted from logP) and cytoplasm.
5alpha-Dihydrodeoxycorticosterone is a 21-hydroxy steroid and a 3-oxo-5alpha-steroid.
5alpha-Dihydrodeoxycorticosterone is a 21-hydroxy steroid and a 3-oxo-5alpha-steroid.
Brand Name:
Vulcanchem
CAS No.:
298-36-2
VCID:
VC0045392
InChI:
InChI=1S/C21H32O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13,15-18,22H,3-12H2,1-2H3/t13-,15-,16-,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4C(=O)CO)C
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
5α-Dihydrodeoxycorticosterone
CAS No.: 298-36-2
Reference Standards
VCID: VC0045392
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
CAS No. | 298-36-2 |
---|---|
Product Name | 5α-Dihydrodeoxycorticosterone |
Molecular Formula | C21H32O3 |
Molecular Weight | 332.5 g/mol |
IUPAC Name | (5S,8R,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H32O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13,15-18,22H,3-12H2,1-2H3/t13-,15-,16-,17-,18+,20-,21-/m0/s1 |
Standard InChIKey | USPYDUPOCUYHQL-KVHKMPIWSA-N |
Isomeric SMILES | C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)CO)C |
SMILES | CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4C(=O)CO)C |
Canonical SMILES | CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4C(=O)CO)C |
Description | 5alpha-Dihydrodeoxycorticosterone, also known as 5alpha-pregnan-21-ol-3, 20-dione or hydroxydione, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. 5alpha-Dihydrodeoxycorticosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha-Dihydrodeoxycorticosterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-dihydrodeoxycorticosterone is primarily located in the membrane (predicted from logP) and cytoplasm. 5alpha-Dihydrodeoxycorticosterone is a 21-hydroxy steroid and a 3-oxo-5alpha-steroid. |
Synonyms | 21-Hydroxy-5α-pregnane-3,20-dione; 5α-Dihydro-11-deoxycorticosterone; 5α-Pregnan-21-ol-3,20-dione; Allopregnane-21-ol-3,20-dione |
PubChem Compound | 6451493 |
Last Modified | Dec 23 2021 |
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